Cas no 188975-88-4 (tert-Butyl 4-oxoazepane-1-carboxylate)

• Product Name: tert-Butyl 4-oxoazepane-1-carboxylate
• CAS No: 188975-88-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD03788435
• CID: 66361
• PubChem ID: 1512679
• Update Time: 2025-04-18

tert-Butyl 4-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-oxoazepane-1-carboxylate
• N-BOC-PERHYDROAZEPIN-4-ONE
• 4-OXOAZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1H-AZEPINE-1-CARBOXYLIC ACID, HEXAHYDRO-4-OXO-, 1,1-DIMETHYLETHYL ESTER
• Azepan-4-one, N-BOC protected
• 1-Boc-homopipoerazin-4-one
• 1-BOC-4-AZEPANONE
• N-Boc-hexahydro-1H-azepin-4-one
• N-Boc Azepan-4-one
• 1-Boc-hexahydro-1H-azepin-4-one
• 1-Boc-homopiperazin-4-one
• 1-tert-butoxy-carbonylperhydroazepin-4-one
• N-boc
• N-Boc-4-perhydroazepinone
• N-Boc-azepanone
• N-Boc-hexahydro-1H-azepine-4-one
• N-butoxycarbonyl-hexahydro-1H-azepin-4-one
• BOC-AZEPAN-4-ONE
• 1-Boc-4-oxoazepane
• CBNuMber: CB2294582
• N-BOC-HEXAHYDRO-1H-A
• 4-Boc-hexahydroazepinone
• 4-Oxo-azepane-1-carboxylic acid tert-butyl ester
• t-Butyl hexahydro-4-oxo-(4H)-azepine-1-carboxylate
• PB23364
• tert-butyl 4-oxo-1-azepancarboxylate
• Tert-butyl 4-oxoazepane-1-carboxylate;1-Boc-hexahydro-1H-azepin-4-one
• 1H-azepine-1-carboxylic acid
• DTXSID00363768
• 1,1-DIMETHYLETHYL 4-OXOHEXAHYDRO-1H-AZEPINE-1-CARBOXYLATE
• F2158-1558
• EN300-95791
• PMLBUVZPRKXMOX-UHFFFAOYSA-N
• 188975-88-4
• SCHEMBL157123
• SY003473
• tert-Butyl hexahydro-4-oxo-1H-azepine-1-carboxylate
• N-tert-butoxycarbonyl-hexahydroazepin-4-one
• AM20090105
• N-(tert-butoxycarbonyl)-hexahydro-1H-azepin-4-one
• 1-(tert-butyloxycarbonyl)-hexahydro-4 H-azepin-4-one
• 1-(t-butoxycarbonyl)-4-perhydroazepinone
• tert-butyl 4-oxoazepane-l-carboxylate
• tert-Butyl 4-oxoazepane-1-carboxylat
• tert-butyl 4-oxo-azepan-1-carboxylate
• PS-5153
• FT-0648460
• N-Boc-hexahydro-1H-azepin-4-one, >=95.0% (HPLC)
• AKOS015841230
• t-Butyl 4-oxoazepane-1-carboxylate
• A4176
• MFCD03788435
• 1-t-butoxycarbonyl-4-oxohomopiperidine
• AC-2977
• Tert-butyl4-oxoazepane-1-carboxylate
• W-206389
• BCP34572
• HY-33241
• CS-D0285
• DB-031162

• MDL： MFCD03788435
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-4-5-9(13)6-8-12/h4-8H2,1-3H3
• InChI Key： PMLBUVZPRKXMOX-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13600
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6A^2

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.072
• Boiling Point: 333.3°C at 760 mmHg
• Flash Point: 140.2℃
• Refractive Index: n20/D 1.467
• Solubility: Soluble in Chloroform, Dichloromethane, Ethanol and Ethyl Ether.
• PSA: 46.61000
• LogP: 1.91440
• Sensitiveness: Air Sensitive

tert-Butyl 4-oxoazepane-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone